Cas no 1630933-28-6 (4-methyl-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 4-methyl-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1630933-28-6
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5915954
• PubChem ID: 145944664
• Update Time: 2026-03-11

4-methyl-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 4,7-dihydro-4-methyl-7-oxo-
• 1630933-28-6
• 4-Methyl-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• P20804
• CS-0309997
• PS-18362
• 4-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 4-methyl-7-oxopyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C8H7N3O3/c1-10-3-2-6(12)11-7(10)5(4-9-11)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： LJSJFVNKJQLFGY-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1C(=O)C=CN2C

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 400.5±55.0 °C(Predicted)
• pka: 2.89±0.20(Predicted)